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Compound of Interest

Compound Name: Basic Red 13

Cat. No.: B1666102 Get Quote

Essential Safety and Handling Guide for Basic
Red 13
For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemicals is paramount. This guide provides essential, immediate safety

and logistical information for handling Basic Red 13 (C.I. 48015; CAS 3648-36-0), a cationic

dye. Adherence to these procedures is critical to minimize exposure and ensure a safe

laboratory environment.

Health Hazard Summary
Basic Red 13 is a red powder that poses several health risks. It is harmful if swallowed and

can cause irritation to the eyes, skin, and respiratory tract.[1] There are possible risks of

irreversible effects.[1] In case of exposure, immediate first aid measures should be taken. For

eye contact, flush with plenty of water for at least 15 minutes and seek immediate medical

attention. For skin contact, wash with soap and water. If ingested, give 2-4 cupfuls of milk or

water if the victim is conscious and alert, and get immediate medical aid. If inhaled, remove the

individual to fresh air.[1]

Quantitative Data
No specific occupational exposure limits (OELs), such as Permissible Exposure Limits (PELs)

or Threshold Limit Values (TLVs), have been established for Basic Red 13. Therefore, it is
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crucial to handle this chemical with care, keeping exposure as low as reasonably practicable

(ALARP).

Hazard Statement Precautionary Measures

Harmful if swallowed[1]
Do not eat, drink, or smoke when using this

product. Rinse mouth if swallowed.[2]

Causes eye irritation[1]

Wear protective eyeglasses or chemical safety

goggles.[1] If in eyes, rinse cautiously with water

for several minutes.

May cause skin irritation[1]
Wear appropriate protective gloves and clothing

to minimize contact.[1]

May cause respiratory tract irritation[1]
Avoid generating dust. Use in a well-ventilated

area or with a chemical fume hood.[1]

Possible risks of irreversible effects[1]
Handle with extreme care and use all

recommended personal protective equipment.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling Basic Red 13. The

following PPE is recommended to minimize exposure.
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Protection Type Recommended Equipment Details and Specifications

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.

Hand Protection Chemical-impermeable gloves.

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.

Body Protection
Lab coat or chemical-resistant

apron.

To protect skin and personal

clothing from spills and

contamination.

Respiratory Protection

An approved respirator should

be worn when necessary,

especially if dust is generated.

Use a respirator with a

particulate filter (e.g., N95,

P100) to avoid inhalation of

dust.[3]

Operational Plan for Handling and Disposal
Proper handling and disposal of Basic Red 13 are critical for maintaining a safe laboratory

environment and adhering to regulatory compliance. The following workflow outlines the

standard operating procedure from receipt of the chemical to its final disposal.
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Workflow for Safe Handling and Disposal of Basic Red 13

Receiving and Storage

Preparation and Weighing

Transport to designated area

Handling and Use

Use in experiment

Decontamination

After useSpill Management

In case of spill

Waste Collection and Disposal

Generate waste

After useCollect spill waste

Clean waste containers

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Basic Red 13.

Step-by-Step Procedural Guidance
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing and reducing agents.[1]

Keep containers tightly closed and clearly labeled.

2. Preparation and Weighing:

Always handle Basic Red 13 in a designated area, such as a chemical fume hood, to control

airborne dust.

Use dedicated utensils for weighing and handling.

Minimize the generation of dust.

3. Handling and Use:

Wear the appropriate personal protective equipment (PPE) as detailed in the table above.

Avoid contact with eyes, skin, and clothing.[1]

Ensure a safety shower and eyewash station are readily accessible.[1]

4. Spill Management:

In the event of a spill, immediately evacuate the area if necessary.

Wear appropriate PPE before cleaning up the spill.

For dry spills, carefully sweep or vacuum the material and place it into a suitable, labeled

disposal container. Avoid creating dust.[1]

For liquid spills, absorb with an inert material and place in a labeled disposal container.

Wash the spill area thoroughly with soap and water.
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5. Waste Collection and Disposal:

All waste materials contaminated with Basic Red 13 should be considered hazardous waste.

Collect waste in sealed, properly labeled containers.

Dispose of the waste through a licensed professional waste disposal service in accordance

with local, state, and federal regulations.[4] Do not dispose of it down the drain.

6. Decontamination:

Thoroughly clean all work surfaces and equipment after handling Basic Red 13.

Remove and launder contaminated clothing before reuse.[1]

Wash hands thoroughly with soap and water after handling the chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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